N-methyl-2-[3-(3-methylphenoxy)azetidin-1-yl]-2-oxoethanamine

• IUPAC Name: 2-(methylamino)-1-[3-(3-methylphenoxy)azetidin-1-yl]ethanone
• InChI: InChI=1S/C13H18N2O2/c1-10-4-3-5-11(6-10)17-12-8-15(9-12)13(16)7-14-2/h3-6,12,14H,7-9H2,1-2H3
• InChI Key: JHZYDUQAAZNKCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2CN(C2)C(=O)CNC
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

N-methyl-2-[3-(3-methylphenoxy)azetidin-1-yl]-2-oxoethanamine, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that has shown promising results in the treatment of non-small cell lung cancer (NSCLC). In

Mechanism of Action

N-methyl-2-[3-(3-methylphenoxy)azetidin-1-yl]-2-oxoethanamine selectively targets mutated EGFR, which is overexpressed in NSCLC cells. It irreversibly binds to the ATP-binding site of EGFR, inhibiting its activity and preventing the downstream signaling pathways that promote cell growth and survival. This leads to cell cycle arrest and apoptosis of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the growth of NSCLC cells in vitro and in vivo. It also reduces tumor volume and prolongs progression-free survival in patients with EGFR T790M mutation. This compound has a lower affinity for wild-type EGFR, which reduces the risk of toxicity in normal cells.

Advantages and Limitations for Lab Experiments

N-methyl-2-[3-(3-methylphenoxy)azetidin-1-yl]-2-oxoethanamine has several advantages for lab experiments, including its high potency and selectivity for mutated EGFR, favorable safety profile, and fewer side effects compared to other EGFR TKIs. However, this compound is not effective in patients with wild-type EGFR, which limits its application in NSCLC patients without EGFR mutations.

Future Directions

For N-methyl-2-[3-(3-methylphenoxy)azetidin-1-yl]-2-oxoethanamine include exploring its potential in combination with other targeted therapies or immunotherapies, identifying biomarkers that predict response to this compound, and studying its efficacy in other types of cancer with EGFR mutations. Additionally, further research is needed to investigate the long-term safety and efficacy of this compound in clinical trials.

Synthesis Methods

N-methyl-2-[3-(3-methylphenoxy)azetidin-1-yl]-2-oxoethanamine is synthesized through a multistep process starting with the reaction of 3-bromoanisole with 3-methylphenol to form 3-(3-methylphenoxy)bromoanisole. This compound is then reacted with 2-(methylamino)ethylamine to form this compound, which is the final product.

Scientific Research Applications

N-methyl-2-[3-(3-methylphenoxy)azetidin-1-yl]-2-oxoethanamine has been extensively studied in preclinical and clinical trials for the treatment of NSCLC. It has been shown to be effective in patients with EGFR T790M mutation, which is a common cause of resistance to first-generation EGFR TKIs. This compound has also been shown to have a favorable safety profile and fewer side effects compared to other EGFR TKIs.